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Compound of Interest

Compound Name: Xanthone V1a

Cat. No.: B15364473 Get Quote

For researchers, scientists, and drug development professionals, ensuring safety during the

handling of novel compounds like Xanthone V1a is paramount. Although specific toxicological

data for Xanthone V1a is not readily available, its classification as a xanthone derivative

warrants a cautious approach. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, based on the known properties of the

parent compound, xanthone, and general best practices for handling potentially hazardous

chemicals.

Hazard Assessment and Chemical Properties
Due to the lack of a specific Safety Data Sheet (SDS) for Xanthone V1a, it should be handled

as a potentially hazardous substance. The parent compound, xanthone, is considered a

hazardous substance. It can be harmful if swallowed and may cause skin, eye, and respiratory

system irritation.[1] Accidental ingestion of less than 150 grams of similar materials may be

fatal or cause serious health damage[1]. Xanthone V1a has demonstrated cytotoxicity against

cancer cells[2]. Therefore, minimizing exposure is critical.

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of the parent

compound, Xanthone. This data should be used as a reference, and it is important to assume

Xanthone V1a may have similar or more potent properties.
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Property Value Source

Molecular Formula C₁₃H₈O₂ PubChem[3]

Molecular Weight 196.20 g/mol PubChem[3]

Physical State Solid, Powder Fisher Scientific, Alfa Aesar

Appearance Beige, Off-white powder Fisher Scientific, Alfa Aesar

Melting Point 174 - 176 °C (345.2 - 348.8 °F) Fisher Scientific

Boiling Point
349 - 350 °C (660.2 - 662 °F)

@ 730 mmHg
Fisher Scientific

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent dermal, ocular, and respiratory

exposure when handling Xanthone V1a. The following PPE should be considered the

minimum requirement.

Gloves: Double gloving with chemical-resistant nitrile gloves is required. Inspect gloves for

tears before and during use, and replace them immediately if compromised.

Lab Coat/Gown: Wear a lab coat or a disposable, solid-front gown with tight-fitting cuffs to

protect the skin.

Eye Protection: Chemical splash goggles in combination with a full-face shield must be worn

to protect against splashes and aerosols.

Respiratory Protection: When handling the powdered form of Xanthone V1a outside of a

certified containment device (like a fume hood or biosafety cabinet), a NIOSH-approved

respirator (e.g., N95 or higher) is required to prevent inhalation of dust particles.

Safe Handling and Operational Plan
All manipulations of Xanthone V1a, including weighing, reconstitution, and dilutions, must be

performed within a certified chemical fume hood or a Class II Biosafety Cabinet to minimize the

risk of aerosol generation and inhalation.
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Step-by-Step Handling Protocol:

Preparation: Designate a specific area within the fume hood for handling Xanthone V1a.

Cover the work surface with disposable, plastic-backed absorbent pads to contain any spills.

Weighing: When weighing the solid compound, use an anti-static weigh boat and handle it

with forceps to avoid direct contact. Keep the primary container tightly sealed when not in

use.

Reconstitution and Dilution: Add solvent to the vial containing Xanthone V1a slowly and

carefully to prevent splashing. Use safety needles and Luer-Lok syringes for all liquid

transfers.

Labeling: Clearly label all containers holding Xanthone V1a solutions with the compound

name, concentration, date of preparation, and a hazard warning.

Storage: Store solid Xanthone V1a and its stock solutions in a clearly labeled, sealed, and

shatter-proof secondary container in a dry, cool, and well-ventilated place.

Disposal Plan
Until comprehensive safety data is available, Xanthone V1a and any contaminated materials

must be managed as hazardous chemical waste.

Solid Waste: Collect all solid waste contaminated with Xanthone V1a (e.g., used gloves,

absorbent pads, weighing boats, and filter paper) in a designated, clearly labeled, and

sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing Xanthone V1a (e.g., reaction mixtures,

chromatographic fractions) in a separate, leak-proof, and clearly labeled hazardous waste

container. Do not mix with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.

Sharps Waste: Any sharps (e.g., needles, Pasteur pipettes) contaminated with Xanthone
V1a must be disposed of in a designated sharps container for hazardous chemical waste.
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Disposal Request: Once the waste container is full or has reached its designated

accumulation time limit, contact your institution's EHS department to arrange for a hazardous

waste pickup. Do not dispose of Xanthone V1a down the drain or in the regular trash.

Experimental Workflow
The following diagram illustrates the standard operating procedure for safely handling

Xanthone V1a in a laboratory setting.

Safe Handling Workflow for Xanthone V1a

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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